Cas no 80912-59-0 (Cyclohexanecarboxylic Acid, 1-(4-fluorophenyl)-4-oxo-, ethyl ester)

Cyclohexanecarboxylic Acid, 1-(4-fluorophenyl)-4-oxo-, ethyl ester is a fluorinated cyclic ester with a ketone functional group, offering versatility in synthetic organic chemistry. Its structure combines a cyclohexane backbone with a 4-fluorophenyl substituent and an ethyl ester moiety, making it useful as an intermediate in pharmaceutical and agrochemical applications. The presence of the fluorophenyl group enhances stability and influences electronic properties, while the oxo group provides reactivity for further derivatization. This compound is particularly valuable in the synthesis of bioactive molecules due to its balanced lipophilicity and potential for selective modifications. Suitable for controlled reactions, it is typically handled under standard laboratory conditions.

Cyclohexanecarboxylic Acid, 1-(4-fluorophenyl)-4-oxo-, ethyl ester structure

80912-59-0 structure

Product Name:Cyclohexanecarboxylic Acid, 1-(4-fluorophenyl)-4-oxo-, ethyl ester

CAS No:80912-59-0

MF:C₁₅H₁₇FO₃

MW:264.292088270187

MDL:MFCD17018637

CID:1031249

PubChem ID:12834321

Update Time:2025-05-28

Cyclohexanecarboxylic Acid, 1-(4-fluorophenyl)-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- Ethyl 1-(4-fluorophenyl)-4-oxocyclohexanecarboxylate
- ethyl 1-(4-fluorophenyl)-4-oxocyclohexane-1-carboxylate
- SCHEMBL11050761
- A864629
- DTXSID20511047
- Ethyl1-(4-fluorophenyl)-4-oxocyclohexanecarboxylate
- J-520490
- 80912-59-0
- 1-(4-Fluorophenyl)-4-oxo-cyclohexanecarboxylic acid ethyl ester
- AKOS016844982
- Cyclohexanecarboxylic acid, 1-(4-fluorophenyl)-4-oxo-, ethyl ester
- DB-264886
- Cyclohexanecarboxylic Acid, 1-(4-fluorophenyl)-4-oxo-, ethyl ester
- MDL： MFCD17018637
- Inchi： 1S/C15H17FO3/c1-2-19-14(18)15(9-7-13(17)8-10-15)11-3-5-12(16)6-4-11/h3-6H,2,7-10H2,1H3
- InChI Key： BPSJDYPVWCKJBM-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)C1(C(=O)OCC)CCC(CC1)=O

Computed Properties

Exact Mass: 264.11617256g/mol
Monoisotopic Mass: 264.11617256g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 335
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 43.4Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Melting Point: NA
Boiling Point: 359.3±42.0 °C at 760 mmHg
Flash Point: 165.3±22.8 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

Cyclohexanecarboxylic Acid, 1-(4-fluorophenyl)-4-oxo-, ethyl ester Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Cyclohexanecarboxylic Acid, 1-(4-fluorophenyl)-4-oxo-, ethyl ester Pricemore >>

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